![molecular formula C12H7NO3S B2702333 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid CAS No. 950258-81-8](/img/structure/B2702333.png)
4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid is a heterocyclic structural class . It is a potential kinase inhibitor . Derivatives of this compound have been reported as potential anticancer agents through inhibition of several serine–threonine and tyrosine kinases . In addition, a few other analogs were effective anti-malarial agents and enhancers of in-vitro α-amylase activity .
Synthesis Analysis
The first reported synthesis of 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid derivatives started from aniline . This efficient high yielding sequence was carried out in six steps without any chromatographic purification . A tandem nucleophilic aromatic substitution/cyclization reaction was used as a key step in the sequence . The versatile intermediate 2-carboxylic acid was used as a suitable precursor to access the functionalization of the C-ring, by convergent analog synthesis of several novel derivatives .Molecular Structure Analysis
The molecular structure of 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid is complex. It is a member of a highly interesting heterocyclic structural class . The carboxylic acid function was chosen to add another point of diversity to the molecules .Chemical Reactions Analysis
A tandem nucleophilic aromatic substitution/cyclization reaction was used as a key step in the sequence . The versatile intermediate 2-carboxylic acid was used as a suitable precursor to access the functionalization of the C-ring, by convergent analog synthesis of several novel derivatives .Scientific Research Applications
Potential Kinase Inhibitors
The compound has been synthesized as potential kinase inhibitors . Kinases are enzymes that modify other proteins by chemically adding phosphate groups. Inhibition of kinases can be a therapeutic strategy in diseases such as cancer.
Anticancer Agents
Derivatives of the compound have been reported as potential anticancer agents . They work through the inhibition of several serine–threonine and tyrosine kinases including hedgehog kinase .
Anti-malarial Agents
Some analogs of the compound have been found to be effective anti-malarial agents . Malaria is a life-threatening disease caused by parasites that are transmitted to people through the bites of infected female Anopheles mosquitoes.
Enhancers of In-vitro α-Amylase Activity
Certain analogs of the compound have been shown to enhance in-vitro α-amylase activity . α-Amylase is an enzyme that helps break down carbohydrates into simple sugars.
Organic Synthesis Catalyst
The compound is often used in organic synthesis as a catalyst . Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction.
Ligand for Metal Ion Coordination Chemistry
It can also be used in the study of metal ion coordination chemistry . Coordination chemistry is the study of compounds formed between metal ions and other neutral or negatively charged molecules.
Mechanism of Action
Future Directions
The compound has great potential in the development of novel agents . Strategic C-ring substitutions have a great potential in the development of novel agents . The carboxylic acid function was chosen to add another point of diversity to the molecules . This motivated the development of a new and straight-forward strategy to synthesize the versatile intermediate 2 and rapid convergent synthesis of its derivatives .
properties
IUPAC Name |
4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NO3S/c14-11-7-5-9(12(15)16)17-10(7)6-3-1-2-4-8(6)13-11/h1-5H,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJIXEBZEMFGCFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=C(S3)C(=O)O)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
950258-81-8 |
Source
|
Record name | 4-oxo-4H,5H-thieno[3,2-c]quinoline-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.